Cas no 952319-71-0 ((2-methylindazol-5-yl)boronic acid)

(2-Methylindazol-5-yl)boronic acid is a versatile boronic acid derivative widely employed in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its indazole core and boronic acid functional group make it a valuable building block for pharmaceuticals, agrochemicals, and materials science applications. The compound exhibits good stability under standard conditions and demonstrates high reactivity with aryl and heteroaryl halides, enabling efficient synthesis of complex heterocyclic structures. Its 2-methyl substitution enhances steric control in coupling reactions, improving selectivity. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic workflows. Proper handling under inert atmospheres is recommended to maintain stability.

(2-methylindazol-5-yl)boronic acid structure

952319-71-0 structure

Product Name:(2-methylindazol-5-yl)boronic acid

CAS No:952319-71-0

MF:C₈H₉BN₂O₂

MW:175.980261564255

MDL:MFCD09870056

CID:802580

PubChem ID:44119217

Update Time:2025-11-05

(2-methylindazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Methyl-2H-indazol-5-yl)boronic acid
- (2-methylindazol-5-yl)boronic acid
- 2-Methyl-2H-indazole-5-boronic acid
- 2-Methylindazole-5-boronic acid
- B-(2-methyl-2H-indazol-5-yl)Boronic acid
- Boronic acid,B-(2-methyl-2H-indazol-5-yl)-
- B-(2-Methyl-2H-indazol-5-yl)boronic acid (ACI)
- MDL： MFCD09870056
- Inchi： 1S/C8H9BN2O2/c1-11-5-6-4-7(9(12)13)2-3-8(6)10-11/h2-5,12-13H,1H3
- InChI Key： KVNWFZDGOYSXJG-UHFFFAOYSA-N
- SMILES： OB(C1=CC2C(=NN(C)C=2)C=C1)O

Computed Properties

Exact Mass: 176.07600
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: White to Yellow Solid
PSA: 58.28000
LogP: -0.74690

(2-methylindazol-5-yl)boronic acid Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
Storage Condition：2-8 °C

(2-methylindazol-5-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	64586-1/G	2-METHYLINDAZOLE-5-BORONIC ACID	952319-71-0	97%	1g	$114	2023-09-16
AstaTech	64586-5/G	2-METHYLINDAZOLE-5-BORONIC ACID	952319-71-0	97%	5g	$343	2023-09-16
AstaTech	64586-10/G	2-METHYLINDAZOLE-5-BORONIC ACID	952319-71-0	97%	10g	$579	2023-09-16
Chemenu	CM109192-100mg	(2-methyl-2H-indazol-5-yl)boronic acid	952319-71-0	95+%	100mg	$88	2021-08-06
Chemenu	CM109192-250mg	(2-methyl-2H-indazol-5-yl)boronic acid	952319-71-0	95+%	250mg	$158	2021-08-06
Chemenu	CM109192-1g	(2-methyl-2H-indazol-5-yl)boronic acid	952319-71-0	95+%	1g	$315	2021-08-06
Chemenu	CM109192-5g	(2-methyl-2H-indazol-5-yl)boronic acid	952319-71-0	95+%	5g	$819	2021-08-06
Chemenu	CM109192-10g	(2-methyl-2H-indazol-5-yl)boronic acid	952319-71-0	95+%	10g	$1706	2021-08-06
ChemScence	CS-0053520-250mg	(2-Methyl-2H-indazol-5-yl)boronic acid	952319-71-0	99.73%	250mg	$90.0	2022-04-26
ChemScence	CS-0053520-1g	(2-Methyl-2H-indazol-5-yl)boronic acid	952319-71-0	99.73%	1g	$116.0	2022-04-26

(2-methylindazol-5-yl)boronic acid Production Method

Production Method 1

465529-56-0

952319-71-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Diboronic acid Catalysts: [2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][butylbis(tricyclo[3.3.1.13,7]dec-1-yl)pho… Solvents: Methanol ; 1 h, 50 °C

Reference

: Aryltriazine derivatives and related compounds as thyroid hormone receptor beta agonist compounds and their preparation

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